Cas no 1014068-50-8 (3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1014068-50-8
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6265714
• PubChem ID: 16925278
• Update Time: 2025-06-23

3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide
• 1014068-50-8
• 3-methoxy-N-(4-methoxybenzyl)-1-methyl-1H-pyrazole-4-carboxamide
• SR-01000912400-1
• 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methylpyrazole-4-carboxamide
• CCG-312293
• SR-01000912400
• AKOS024644528
• F2382-0038

• Inchi： 1S/C14H17N3O3/c1-17-9-12(14(16-17)20-3)13(18)15-8-10-4-6-11(19-2)7-5-10/h4-7,9H,8H2,1-3H3,(H,15,18)
• InChI Key： KUARZUQSDHNZPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C)N=1)C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide

3-Methoxy-N-[(4-Methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014068-50-8): A Comprehensive Overview

The compound 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014068-50-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the pyrazole core and methoxy substituents, make it a promising candidate for various applications. This article delves into its chemical properties, potential uses, and relevance to current scientific trends, such as drug discovery and sustainable agriculture.

From a structural perspective, 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide belongs to the pyrazole carboxamide family, a class of compounds known for their bioactivity. The presence of methoxy groups at both the 3-position of the pyrazole ring and the benzyl moiety enhances its solubility and metabolic stability, which are critical factors in pharmaceutical development. Researchers have explored its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In agrochemical applications, this compound's pyrazole-4-carboxamide scaffold has been investigated for its role in pest control and plant protection. With the global shift toward sustainable farming practices, molecules like 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide are being evaluated for their efficacy against resistant pests while minimizing environmental impact. Its mode of action may involve interference with insect nervous systems, making it a candidate for next-generation biopesticides.

The synthesis of CAS No. 1014068-50-8 typically involves multi-step organic reactions, including amide coupling and O-methylation. Recent advancements in green chemistry have prompted researchers to optimize these processes to reduce waste and improve yields. This aligns with the broader industry focus on eco-friendly synthesis and circular economy principles, which are frequently searched topics in academic and industrial circles.

Analytical characterization of 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are paramount for both research and commercial applications. The compound's stability under various conditions (e.g., pH, temperature) is also a key area of study, particularly for formulators in the pharmaceutical and agrochemical sectors.

From a commercial standpoint, CAS No. 1014068-50-8 is available through specialized chemical suppliers, often labeled as a research-grade compound. Its pricing and availability may vary depending on scale and purity requirements, which are common concerns for buyers searching for bulk chemicals or custom synthesis services. Transparency in sourcing and compliance with REACH regulations are additional factors influencing procurement decisions.

Looking ahead, the potential of 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide extends to emerging fields like computational drug design and precision agriculture. Its molecular properties are being modeled using AI-driven platforms to predict interactions with biological targets, a trend reflecting the intersection of cheminformatics and machine learning. Such innovations are reshaping how scientists approach compound optimization and application development.

In summary, 3-methoxy-N-[(4-methoxyphenyl)methyl]-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014068-50-8) represents a versatile compound with dual relevance in life sciences and agriculture. Its structural ingenuity and adaptability to modern scientific challenges underscore its value in ongoing research. As interest grows in small-molecule therapeutics and green agrochemicals, this compound is poised to remain a subject of keen scientific and industrial interest.